Cas no 41604-74-4 (2-(3-chloropropyl)-1H-imidazole)
41604-74-4 structure
Product Name:2-(3-chloropropyl)-1H-imidazole
CAS No:41604-74-4
MF:C6H9ClN2
MW:144.602060079575
CID:3219414
PubChem ID:15043904
Update Time:2025-04-21
2-(3-chloropropyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-IMIDAZOLE, 2-(3-CHLOROPROPYL)-
- 2-(3-chloropropyl)-1H-imidazole
- EN300-101512
- 41604-74-4
- SCHEMBL9454
- AKOS006346804
-
- Inchi: 1S/C6H9ClN2/c7-3-1-2-6-8-4-5-9-6/h4-5H,1-3H2,(H,8,9)
- InChI Key: OLOFOLZWOJTRCH-UHFFFAOYSA-N
- SMILES: C1(CCCCl)NC=CN=1
Computed Properties
- Exact Mass: 144.0454260Da
- Monoisotopic Mass: 144.0454260Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 77.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 28.7Ų
2-(3-chloropropyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-101512-0.05g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.05g |
$443.0 | 2023-10-28 | |
| Enamine | EN300-101512-0.1g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.1g |
$464.0 | 2023-10-28 | |
| Enamine | EN300-101512-0.25g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.25g |
$485.0 | 2023-10-28 | |
| Enamine | EN300-101512-0.5g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.5g |
$507.0 | 2023-10-28 | |
| Enamine | EN300-101512-1.0g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 1g |
$528.0 | 2023-06-10 | ||
| Enamine | EN300-101512-2.5g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 2.5g |
$1034.0 | 2023-10-28 | |
| Enamine | EN300-101512-5.0g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 5g |
$1530.0 | 2023-06-10 | ||
| Enamine | EN300-101512-10.0g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 10g |
$2269.0 | 2023-06-10 | ||
| Enamine | EN300-101512-1g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 1g |
$528.0 | 2023-10-28 | |
| Enamine | EN300-101512-5g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 5g |
$1530.0 | 2023-10-28 |
2-(3-chloropropyl)-1H-imidazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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